Cas no 53154-00-0 (2-cyclopentylpropanenitrile)

2-cyclopentylpropanenitrile is a versatile organic compound with significant applications in the synthesis of pharmaceuticals and agrochemicals. Its unique structure and reactivity allow for efficient transformations in chemical synthesis, offering high purity and excellent yields. This compound is particularly favored for its stability and compatibility with various reaction conditions, making it a valuable building block in the pharmaceutical industry.

2-cyclopentylpropanenitrile structure

Product Name:2-cyclopentylpropanenitrile

CAS No:53154-00-0

MF:C₈H₁₃N

MW:123.195522069931

CID:5830111

PubChem ID:54196541

Update Time:2025-06-20

2-cyclopentylpropanenitrile Chemical and Physical Properties

Names and Identifiers

- Cyclopentaneacetonitrile, α-methyl-
- AKOS011926223
- EN300-1870186
- 2-cyclopentylpropanenitrile
- 53154-00-0
- SCHEMBL1371349
- Inchi： 1S/C8H13N/c1-7(6-9)8-4-2-3-5-8/h7-8H,2-5H2,1H3
- InChI Key： UIUQLPYCKLGRKP-UHFFFAOYSA-N
- SMILES： C1(C(C)C#N)CCCC1

Computed Properties

Exact Mass: 123.104799419g/mol
Monoisotopic Mass: 123.104799419g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 9
Rotatable Bond Count: 1
Complexity: 125
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.7
Topological Polar Surface Area: 23.8Å²

Experimental Properties

Density: 0.917±0.06 g/cm3(Predicted)
Boiling Point: 212.7±9.0 °C(Predicted)

2-cyclopentylpropanenitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1870186-1g	2-cyclopentylpropanenitrile	53154-00-0	1g	$557.0	2023-09-18
Enamine	EN300-1870186-5g	2-cyclopentylpropanenitrile	53154-00-0	5g	$1614.0	2023-09-18
Enamine	EN300-1870186-10g	2-cyclopentylpropanenitrile	53154-00-0	10g	$2393.0	2023-09-18
Enamine	EN300-1870186-0.05g	2-cyclopentylpropanenitrile	53154-00-0	0.05g	$468.0	2023-09-18
Enamine	EN300-1870186-0.1g	2-cyclopentylpropanenitrile	53154-00-0	0.1g	$490.0	2023-09-18
Enamine	EN300-1870186-0.25g	2-cyclopentylpropanenitrile	53154-00-0	0.25g	$513.0	2023-09-18
Enamine	EN300-1870186-0.5g	2-cyclopentylpropanenitrile	53154-00-0	0.5g	$535.0	2023-09-18
Enamine	EN300-1870186-1.0g	2-cyclopentylpropanenitrile	53154-00-0	1g	$943.0	2023-06-03
Enamine	EN300-1870186-2.5g	2-cyclopentylpropanenitrile	53154-00-0	2.5g	$1089.0	2023-09-18
Enamine	EN300-1870186-5.0g	2-cyclopentylpropanenitrile	53154-00-0	5g	$2732.0	2023-06-03